Cas no 2792185-97-6 (({Bicyclo[4.1.0]heptan-2-yl}methyl)(methyl)amine hydrochloride)

• Product Name: ({Bicyclo[4.1.0]heptan-2-yl}methyl)(methyl)amine hydrochloride
• CAS No: 2792185-97-6
• MF: C₉H₁₈ClN
• MW: 175.69892168045
• CID: 6545585
• PubChem ID: 165657659
• Update Time: 2025-07-24

({Bicyclo[4.1.0]heptan-2-yl}methyl)(methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37416571
• ({bicyclo[4.1.0]heptan-2-yl}methyl)(methyl)amine hydrochloride
• 2792185-97-6
• ({Bicyclo[4.1.0]heptan-2-yl}methyl)(methyl)amine hydrochloride

• Inchi： 1S/C9H17N.ClH/c1-10-6-8-4-2-3-7-5-9(7)8;/h7-10H,2-6H2,1H3;1H
• InChI Key： HMVABCFTQNNWJJ-UHFFFAOYSA-N
• SMILES： Cl.N(C)CC1CCCC2CC21

Computed Properties

• Exact Mass: 175.1127773g/mol
• Monoisotopic Mass: 175.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on ({Bicyclo[4.1.0]heptan-2-yl}methyl)(methyl)amine hydrochloride

Research Brief on ({Bicyclo[4.1.0]heptan-2-yl}methyl)(methyl)amine hydrochloride (CAS: 2792185-97-6): Recent Advances and Applications

The compound ({Bicyclo[4.1.0]heptan-2-yl}methyl)(methyl)amine hydrochloride (CAS: 2792185-97-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic amine derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a building block in medicinal chemistry. Researchers have explored its utility in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents. The bicyclo[4.1.0]heptane scaffold provides a rigid framework that can enhance binding affinity and selectivity toward specific biological targets. Recent publications highlight its use in the design of modulators for neurotransmitter receptors, including serotonin and dopamine receptors, which are critical in treating neurological disorders.

In addition to its structural advantages, ({Bicyclo[4.1.0]heptan-2-yl}methyl)(methyl)amine hydrochloride has demonstrated notable pharmacokinetic properties. Studies have investigated its metabolic stability, bioavailability, and blood-brain barrier permeability, all of which are essential for its potential use as a therapeutic agent. Preliminary in vitro and in vivo data suggest that the compound exhibits favorable absorption and distribution profiles, making it a viable candidate for further preclinical testing.

Recent advancements in synthetic methodologies have also contributed to the growing interest in this compound. Innovative routes for its preparation have been reported, emphasizing efficiency and scalability. These developments are crucial for enabling large-scale production and facilitating further pharmacological evaluations. Moreover, the compound's hydrochloride salt form has been optimized to enhance solubility and stability, addressing common challenges in drug formulation.

The therapeutic potential of ({Bicyclo[4.1.0]heptan-2-yl}methyl)(methyl)amine hydrochloride extends beyond CNS applications. Emerging research indicates its relevance in oncology, where it has been investigated as a scaffold for designing inhibitors of specific enzymes involved in cancer cell proliferation. Its ability to interact with key biological targets underscores its versatility and broad applicability in drug discovery.

In conclusion, ({Bicyclo[4.1.0]heptan-2-yl}methyl)(methyl)amine hydrochloride (CAS: 2792185-97-6) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural attributes, coupled with favorable pharmacological properties, make it a valuable candidate for further exploration. Ongoing studies are expected to uncover additional therapeutic potentials and refine its utility in drug development. Researchers and industry professionals are encouraged to monitor future developments related to this compound, as it may play a pivotal role in addressing unmet medical needs.